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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)-4-

(methylsulfonyl)piperazine

CAS No.: 150557-75-8

Cat. No.: B350431

Get Quote

This guide provides an in-depth technical analysis of the structure-activity relationship (SAR) of

1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine.[1] It is designed for researchers and drug

development professionals, focusing on the pharmacological implications of the N-sulfonyl

modification on the arylpiperazine scaffold.[1]

Executive Summary: The N-Mesyl-oCPP Probe
1-(2-Chlorophenyl)-4-(methylsulfonyl)piperazine (hereafter referred to as N-Mesyl-oCPP) is

a synthetic derivative of the well-characterized pharmacophore 1-(2-chlorophenyl)piperazine

(oCPP).[1]

While oCPP is a potent, albeit non-selective, serotonin (5-HT) receptor ligand (acting as a

metabolite of drugs like Trazodone and Nefazodone), the introduction of the methylsulfonyl

(mesyl) group at the N4 position fundamentally alters its physicochemical and pharmacological

profile.[1] This molecule primarily serves as a negative control or structural probe in SAR

studies to demonstrate the necessity of the basic N4 nitrogen for orthosteric binding in

monoaminergic GPCRs.[1]
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Part 1: Chemical Structure & Physicochemical
Profile[1]
The molecule consists of a piperazine ring substituted at N1 with a 2-chlorophenyl group and at

N4 with a methylsulfonyl group.[1]

Property Value / Description

IUPAC Name
1-(2-Chlorophenyl)-4-

(methanesulfonyl)piperazine

Molecular Formula C₁₁H₁₅ClN₂O₂S

Molecular Weight 274.77 g/mol

Core Pharmacophore Arylpiperazine (o-Chlorophenyl)

Key Modification N4-Sulfonylation (Methylsulfonyl)

Basicity (pKa)
Neutral (The sulfonamide N is non-basic; N1 is

an aniline-type, pKa ~2-3).[1]

Lipophilicity (cLogP)
~1.5 – 2.0 (More polar than N-alkyl analogs,

less polar than free amine).[1]

Part 2: Structure-Activity Relationship (SAR)
Analysis
The SAR of N-Mesyl-oCPP is defined by the "Sulfonamide Switch"—the conversion of the

basic secondary amine of oCPP into a neutral sulfonamide.[1]

The Loss of the Aspartate Anchor
Mechanism: In classic monoamine GPCRs (5-HT, Dopamine, Adrenergic), the protonated

basic nitrogen of the ligand forms a critical salt bridge with a conserved aspartate residue

(e.g., Asp3.32) in the receptor's transmembrane helix 3.[1]

Impact on N-Mesyl-oCPP: The electron-withdrawing sulfonyl group delocalizes the lone pair

on N4, rendering it non-basic at physiological pH.[1]
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Outcome: Drastic loss of affinity (>100-fold reduction) for the orthosteric binding site of 5-

HT₂A, 5-HT₂C, and D₂ receptors compared to the parent oCPP.[1]

The 5-HT₇ Antagonist Exception
Context: While basicity is required for most 5-HT receptors, the 5-HT₇ receptor has shown

tolerance for N-sulfonylpiperazines (e.g., SB-269970).[1]

SAR Insight: N-sulfonyl derivatives can act as 5-HT₇ antagonists if the aryl group and

sulfonamide tail provide sufficient hydrophobic and π-stacking interactions to compensate for

the lost salt bridge.[1]

Prediction: N-Mesyl-oCPP represents a "minimalist" scaffold in this class.[1] It likely

possesses weak to moderate affinity for 5-HT₇, acting as a low-potency antagonist, unlike

the high-affinity SB-269970 which has a larger naphthyl/phenol moiety.[1]

Metabolic Stability
Metabolic Liability of oCPP: The free secondary amine of oCPP is a site for N-

glucuronidation and oxidative deamination.[1]

Advantage of Mesyl Group: The sulfonamide bond is metabolically stable and resistant to

hydrolysis.[1] This modification "caps" the metabolic soft spot, potentially increasing the half-

life of the scaffold in in vivo assays, albeit with reduced potency.[1]

Part 3: Comparative Analysis (oCPP vs. N-Mesyl-
oCPP)
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Feature oCPP (Parent)
N-Mesyl-oCPP

(Derivative)
Implication

Structure
Free secondary amine

(-NH)

Sulfonamide (-

NSO₂Me)

Steric bulk +

Electronic change

Basicity Basic (pKa ~9.[1]0) Neutral Key SAR Switch

5-HT₂C Affinity
High (Agonist/Partial

Agonist)
Negligible / Very Low

Loss of Asp3.32

interaction

5-HT₇ Activity Moderate
Potential Antagonist

(Weak)

Shift in selectivity

profile

Metabolism
Rapid N-

glucuronidation
High Stability

Improved PK

properties

Primary Use
Active Metabolite /

Drug Core

Negative Control /

Probe

Validates basicity

requirement

Part 4: Experimental Protocols (Self-Validating
Systems)
To empirically verify the SAR described above, the following experimental workflows are

recommended.

Protocol A: Synthesis of N-Mesyl-oCPP
Objective: Generate high-purity probe material.

Reagents: 1-(2-Chlorophenyl)piperazine (1.0 eq), Methanesulfonyl chloride (1.1 eq),

Triethylamine (1.5 eq), Dichloromethane (DCM).[1]

Procedure:

Dissolve oCPP in dry DCM at 0°C.[1]

Add Triethylamine.[1][2]

Add Methanesulfonyl chloride dropwise (exothermic reaction control).[1]
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Stir at Room Temperature for 2 hours (Monitor by TLC/LCMS for disappearance of amine).

Workup: Wash with 1N HCl (removes unreacted oCPP), then NaHCO₃.[1] Dry organic

layer.[1]

Validation: ¹H NMR must show disappearance of the NH signal and appearance of a singlet

(~2.8 ppm) for the methylsulfonyl group.[1]

Protocol B: Competitive Binding Assay (5-HT₂C vs 5-
HT₇)
Objective: Quantify the "Sulfonamide Shift" in affinity.

System: HEK293 membranes expressing human 5-HT₂C or 5-HT₇.[1]

Radioligand: [³H]-Mesulergine (5-HT₂C) or [³H]-SB-269970 (5-HT₇).[1]

Test Compounds: oCPP (Positive Control), N-Mesyl-oCPP (Test), SB-269970 (Reference).

Expectation:

5-HT₂C: oCPP Kᵢ < 50 nM; N-Mesyl-oCPP Kᵢ > 10,000 nM (Inactive).[1]

5-HT₇: N-Mesyl-oCPP may show micromolar affinity (Kᵢ ~ 1-10 µM).[1]

Part 5: Visualization of SAR Logic
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Figure 1: The "Sulfonamide Switch" mechanism. The synthesis converts the basic oCPP into

N-Mesyl-oCPP, effectively switching off 5-HT2C affinity while potentially retaining 5-HT7

interaction.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://patents.google.com/patent/LT3038B/en
https://patents.google.com/patent/LT3038B/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F3541093%2F
https://patents.google.com/patent/LT3038B/en
https://patents.google.com/patent/LT3038B/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F21428834%2F
https://patents.google.com/patent/LT3038B/en
https://patents.google.com/patent/LT3038B/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tandfonline.com%2Fdoi%2Fabs%2F10.1517%2F13543776.12.3.323
https://patents.google.com/patent/LT3038B/en
https://patents.google.com/patent/LT3038B/en
https://patents.google.com/patent/LT3038B/en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F415628
https://patents.google.com/patent/LT3038B/en
https://www.benchchem.com/product/b350431?utm_src=pdf-custom-synthesis#bc-rfq
https://patents.google.com/patent/LT3038B/en
https://patents.google.com/patent/WO2002014271A1/en
https://patents.google.com/patent/WO2002014271A1/en
https://www.benchchem.com/product/b350431/docs#structure-activity-relationship-of-1-2-chlorophenyl-4-methylsulfonyl-piperazine
https://www.benchchem.com/product/b350431/docs#structure-activity-relationship-of-1-2-chlorophenyl-4-methylsulfonyl-piperazine
https://www.benchchem.com/product/b350431/docs#structure-activity-relationship-of-1-2-chlorophenyl-4-methylsulfonyl-piperazine
https://www.benchchem.com/product/b350431/docs#structure-activity-relationship-of-1-2-chlorophenyl-4-methylsulfonyl-piperazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b350431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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